Cas no 2229477-33-0 (tert-butyl N-1-(5-amino-1,2-oxazol-3-yl)cyclobutylcarbamate)

• Product Name: tert-butyl N-1-(5-amino-1,2-oxazol-3-yl)cyclobutylcarbamate
• CAS No: 2229477-33-0
• MF: C₁₂H₁₉N₃O₃
• MW: 253.297562837601
• CID: 5815148
• PubChem ID: 165694357
• Update Time: 2025-08-05

tert-butyl N-1-(5-amino-1,2-oxazol-3-yl)cyclobutylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-1-(5-amino-1,2-oxazol-3-yl)cyclobutylcarbamate
• EN300-1888864
• tert-butyl N-[1-(5-amino-1,2-oxazol-3-yl)cyclobutyl]carbamate
• 2229477-33-0

• Inchi： 1S/C12H19N3O3/c1-11(2,3)17-10(16)14-12(5-4-6-12)8-7-9(13)18-15-8/h7H,4-6,13H2,1-3H3,(H,14,16)
• InChI Key： ZDHZIOXVYDJVRF-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(NC1(C2C=C(N)ON=2)CCC1)=O

Computed Properties

• Exact Mass: 253.14264148g/mol
• Monoisotopic Mass: 253.14264148g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 90.4Ų

Additional information on tert-butyl N-1-(5-amino-1,2-oxazol-3-yl)cyclobutylcarbamate

Comprehensive Overview of tert-butyl N-1-(5-amino-1,2-oxazol-3-yl)cyclobutylcarbamate (CAS No. 2229477-33-0)

The compound tert-butyl N-1-(5-amino-1,2-oxazol-3-yl)cyclobutylcarbamate (CAS No. 2229477-33-0) is a specialized organic molecule that has garnered significant attention in pharmaceutical and chemical research. Its unique structure, featuring a cyclobutylcarbamate moiety and an amino-oxazole ring, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, especially in the development of kinase inhibitors and anti-inflammatory agents. The presence of both tert-butyl and carbamate groups enhances its stability and reactivity, making it a versatile building block in organic chemistry.

In recent years, the demand for tert-butyl N-1-(5-amino-1,2-oxazol-3-yl)cyclobutylcarbamate has increased due to its role in the synthesis of novel therapeutic agents. The 5-amino-1,2-oxazol-3-yl fragment is particularly noteworthy, as it is a common pharmacophore in many drug candidates. This compound is often searched in conjunction with terms like "kinase inhibitor synthesis", "oxazole derivatives in medicine", and "carbamate protecting groups", reflecting its relevance in cutting-edge research. Its CAS No. 2229477-33-0 is frequently used in patent literature and scientific databases, underscoring its importance in intellectual property and innovation.

The synthesis of tert-butyl N-1-(5-amino-1,2-oxazol-3-yl)cyclobutylcarbamate involves multi-step organic reactions, including cyclization and protection-deprotection strategies. The tert-butyl carbamate (Boc) group is a widely used protecting group for amines, and its incorporation in this compound highlights its utility in peptide and heterocycle chemistry. Researchers often explore its reactivity under various conditions, such as catalytic hydrogenation or nucleophilic substitution, to optimize yields and purity. The compound's solubility in common organic solvents like dichloromethane and dimethylformamide further facilitates its use in laboratory settings.

From a regulatory perspective, tert-butyl N-1-(5-amino-1,2-oxazol-3-yl)cyclobutylcarbamate is not classified as a hazardous material, making it safer to handle compared to other reactive intermediates. However, standard laboratory precautions should always be followed. Its stability under ambient conditions and compatibility with a range of reagents make it a preferred choice for chemists working on high-throughput screening and combinatorial chemistry. The compound's molecular weight and logP values are also critical parameters for researchers evaluating its drug-likeness and pharmacokinetic properties.

In the context of current trends, the rise of AI-driven drug discovery and computational chemistry has further amplified interest in compounds like tert-butyl N-1-(5-amino-1,2-oxazol-3-yl)cyclobutylcarbamate. Machine learning models often use such molecules as training data to predict biological activity or synthetic pathways. Additionally, the growing focus on sustainable chemistry has led to investigations into greener synthetic routes for this compound, minimizing waste and energy consumption. These developments align with broader industry goals of reducing environmental impact while accelerating innovation.

For those seeking detailed technical data, the compound's spectroscopic properties (e.g., NMR, IR, and mass spectrometry profiles) are well-documented in the literature. Its X-ray crystallography data, where available, provide insights into its three-dimensional structure and intermolecular interactions. Such information is invaluable for researchers designing derivatives or analogs with enhanced biological activity. The compound's compatibility with solid-phase synthesis techniques also opens doors for its use in peptide mimetics and other advanced applications.

In summary, tert-butyl N-1-(5-amino-1,2-oxazol-3-yl)cyclobutylcarbamate (CAS No. 2229477-33-0) is a multifaceted compound with broad applicability in medicinal and synthetic chemistry. Its structural features, combined with its synthetic accessibility, make it a cornerstone in the development of next-generation therapeutics. As research continues to evolve, this compound is likely to remain a focal point for scientists exploring new frontiers in drug design and molecular innovation.